Cas no 1806555-95-2 (2-(Difluoromethoxy)-5-methylphenylhydrazine)

• Product Name: 2-(Difluoromethoxy)-5-methylphenylhydrazine
• CAS No: 1806555-95-2
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4934676
• Update Time: 2025-05-22

2-(Difluoromethoxy)-5-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-5-methylphenylhydrazine

• Inchi： 1S/C8H10F2N2O/c1-5-2-3-7(13-8(9)10)6(4-5)12-11/h2-4,8,12H,11H2,1H3
• InChI Key： YSQBOGBXXPDEMG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=CC=1NN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 2.4
• Topological Polar Surface Area: 47.3

Additional information on 2-(Difluoromethoxy)-5-methylphenylhydrazine

2-(Difluoromethoxy)-5-methylphenylhydrazine: A Comprehensive Overview

The compound with CAS No. 1806555-95-2, commonly referred to as 2-(Difluoromethoxy)-5-methylphenylhydrazine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical industries. The difluoromethoxy group attached to the phenyl ring introduces interesting electronic effects, while the methyl substituent adds to its versatility in chemical reactions.

Recent studies have highlighted the importance of phenylhydrazine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The difluoromethoxy substituent has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for drug design. Researchers have explored its role as an intermediate in the synthesis of complex heterocyclic compounds, which are crucial in pharmacology and agrochemistry.

The synthesis of 2-(Difluoromethoxy)-5-methylphenylhydrazine involves a multi-step process that includes nucleophilic aromatic substitution and hydrazine coupling reactions. The presence of the difluoromethoxy group facilitates these reactions by activating specific positions on the aromatic ring, thereby improving reaction efficiency. This compound has also been utilized in the preparation of novel materials with tailored electronic properties, contributing to advancements in material science.

In terms of applications, 2-(Difluoromethoxy)-5-methylphenylhydrazine has found utility in the development of sensors and selective adsorbents due to its unique reactivity patterns. Its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and environmental remediation technologies. Furthermore, its role as a precursor in the synthesis of advanced polymers has been documented in recent research papers.

The structural uniqueness of this compound is further emphasized by its ability to participate in various types of chemical transformations, including cycloaddition reactions and oxidative coupling processes. These reactions not only showcase its versatility but also underscore its potential as a building block for constructing complex molecular architectures.

From an environmental perspective, studies have been conducted to assess the biodegradability and eco-toxicological impact of 2-(Difluoromethoxy)-5-methylphenylhydrazine. These studies aim to ensure that its use aligns with sustainable chemical practices and minimizes adverse effects on ecosystems.

In conclusion, 2-(Difluoromethoxy)-5-methylphenylhydrazine stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity patterns make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing modern chemistry.